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Compound of Interest

Compound Name: Biuret, 1-phenethyl-

Cat. No.: B15485977 Get Quote

Application Notes and Protocols for Biuret, 1-
phenethyl-
Disclaimer: No specific Material Safety Data Sheet (MSDS) for Biuret, 1-phenethyl- was

found. The following information is based on the properties of Biuret and general laboratory

safety practices. Researchers should handle this compound with care and perform a thorough

risk assessment before use.

Introduction
Biuret, 1-phenethyl- (CAS No. 6774-15-8) is a chemical compound with the molecular formula

C10H13N3O2.[1] Its structure consists of a biuret backbone with a phenethyl group attached to

one of the nitrogen atoms. This document provides guidelines for its safe handling, storage,

and disposal, along with its known physical and chemical properties.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Biuret, 1-
phenethyl-.
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Property Value Reference

Molecular Formula C10H13N3O2 [1]

Molecular Weight 207.23 g/mol [1]

Appearance Not specified (likely a solid)

Solubility Not specified

Melting Point Not specified

Boiling Point Not specified

Safety and Handling
Given the absence of a specific MSDS for Biuret, 1-phenethyl-, the safety precautions for

Biuret and general laboratory chemicals should be strictly followed.

3.1. Hazard Identification

The specific hazards of Biuret, 1-phenethyl- have not been fully characterized. Based on the

parent compound, Biuret, it may cause irritation to the skin, eyes, and respiratory tract.

3.2. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when

there is a risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: If working with the compound as a powder or if aerosols may be

generated, a NIOSH-approved respirator may be required.

3.3. Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid powder or preparing solutions.

An eyewash station and a safety shower should be readily accessible.

3.4. Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Experimental Protocols
As no specific experimental protocols for Biuret, 1-phenethyl- were found, a general protocol

for the preparation of a stock solution is provided below.
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Protocol: Preparation of a Stock Solution
Pre-weighing: Tare a clean, dry weighing vessel on an analytical balance.

Weighing: Carefully weigh the desired amount of Biuret, 1-phenethyl- powder in a chemical

fume hood.

Solubilization: Add the desired solvent (e.g., DMSO, ethanol) to the powder in a suitable

container. The choice of solvent will depend on the experimental requirements and the

solubility of the compound.

Mixing: Gently swirl or vortex the solution until the compound is completely dissolved.

Sonication may be used to aid dissolution if necessary.

Storage: Store the stock solution in a tightly sealed container at the appropriate temperature

(e.g., -20°C or -80°C) and protect it from light if the compound is light-sensitive.
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Caption: Workflow for the safe handling of a chemical powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15485977?utm_src=pdf-body
https://www.benchchem.com/product/b15485977?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination

Substitution

Engineering Controls

Administrative Controls

PPE

Click to download full resolution via product page

Caption: Hierarchy of hazard controls in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biuret, 1-phenethyl- | C10H13N3O2 | CID 23219 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [safe handling procedures and MSDS for Biuret, 1-
phenethyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15485977#safe-handling-procedures-and-msds-for-
biuret-1-phenethyl]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15485977?utm_src=pdf-body-img
https://www.benchchem.com/product/b15485977?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Biuret_-1-phenethyl
https://www.benchchem.com/product/b15485977#safe-handling-procedures-and-msds-for-biuret-1-phenethyl
https://www.benchchem.com/product/b15485977#safe-handling-procedures-and-msds-for-biuret-1-phenethyl
https://www.benchchem.com/product/b15485977#safe-handling-procedures-and-msds-for-biuret-1-phenethyl
https://www.benchchem.com/product/b15485977#safe-handling-procedures-and-msds-for-biuret-1-phenethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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